![molecular formula C17H17ClN2O4S B4065309 ethyl {1-[(3-chloro-1-benzothien-2-yl)carbonyl]-3-oxo-2-piperazinyl}acetate](/img/structure/B4065309.png)
ethyl {1-[(3-chloro-1-benzothien-2-yl)carbonyl]-3-oxo-2-piperazinyl}acetate
Overview
Description
Ethyl {1-[(3-chloro-1-benzothien-2-yl)carbonyl]-3-oxo-2-piperazinyl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields.
Scientific Research Applications
Synthesis and Chemical Characterization
Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate and related compounds have been studied for their chemical properties and reactions. For instance, ethyl (1,2-benzisothiazol-3-yl)acetate can afford 3-methyl-1,2-benzisothiazole through hydrolysis and decarboxylation. Such chemical reactions and characterizations provide foundational knowledge for further applications in various fields of chemistry and materials science (Carrington et al., 1972).
Antimicrobial Agents
Research into benzothiazole derivatives, including compounds structurally similar to ethyl {1-[(3-chloro-1-benzothien-2-yl)carbonyl]-3-oxo-2-piperazinyl}acetate, has shown promise in the development of new antimicrobial agents. For example, new series of hydrazide derivatives synthesized from 2-chloro benzo[d]thiazole and ethyl 2-(piperazin-1-yl) acetate have been evaluated for their in vitro antibacterial activity, although no activity was observed in this particular study, indicating the specificity of action required for antimicrobial efficacy (Al‐Talib et al., 2016).
Chemical Reactions and Intermediates
Studies on the reaction mechanisms and intermediates of related compounds are crucial for understanding their potential applications in synthesis and drug development. The reactions of ethyl 2-cyano-3-(5-chloro-1,3-diphenylpyrazol-4-yl)acrylate with methylene-active ethanenitriles, leading to novel polyfunctional pyrazolyl-substituted and pyrazolofused pyridines, are examples of how complex reactions can lead to new compounds with potential applications in drug development and materials science (Latif et al., 2003).
Environmental Considerations
The development of environmentally benign synthesis processes, such as the TEMPO-catalyzed alcohol oxidation system using recyclable hypervalent iodine(III) reagent in ethyl acetate, showcases the potential for sustainable chemistry practices. Such methods can be applied to synthesize or modify compounds like this compound in an environmentally friendly manner (Xiao‐Qiang Li & Chi Zhang, 2009).
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as alpha amino acids and derivatives . These compounds are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof .
Mode of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar mode of action for this compound.
Biochemical Pathways
Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound may also interact with a variety of biochemical pathways.
Result of Action
Compounds with similar structures, such as indole derivatives, have been found to exhibit a range of biological activities , suggesting that this compound may also have diverse molecular and cellular effects.
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[1-(3-chloro-1-benzothiophene-2-carbonyl)-3-oxopiperazin-2-yl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O4S/c1-2-24-13(21)9-11-16(22)19-7-8-20(11)17(23)15-14(18)10-5-3-4-6-12(10)25-15/h3-6,11H,2,7-9H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYGHBRXHLYRONI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1C(=O)NCCN1C(=O)C2=C(C3=CC=CC=C3S2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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